Cas no 41339-53-1 (Thiopyrano[3,4-b]indole-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl-)

Thiopyrano[3,4-b]indole-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl- structure
41339-53-1 structure
Product Name:Thiopyrano[3,4-b]indole-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl-
CAS No:41339-53-1
MF:C14H15NO2S
MW:261.33940243721
CID:2635169
PubChem ID:12255469
Update Time:2025-04-21

Thiopyrano[3,4-b]indole-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methyl-4,9-dihydro-3H-thiopyrano[3,4-b]indol-1-yl)acetic acid
    • Thiopyrano[3,4-b]indole-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl-
    • DTXSID50482650
    • SCHEMBL11596969
    • 41339-53-1
    • 1-METHYL-1,3,4,9-TETRAHYDROTHIOPYRANO[3,4-b]INDOLE-1-ACETIC ACID
    • ZEHPLOBPGDRTED-UHFFFAOYSA-N
    • Inchi: 1S/C14H15NO2S/c1-14(8-12(16)17)13-10(6-7-18-14)9-4-2-3-5-11(9)15-13/h2-5,15H,6-8H2,1H3,(H,16,17)
    • InChI Key: ZEHPLOBPGDRTED-UHFFFAOYSA-N
    • SMILES: S1CCC2C3C=CC=CC=3NC=2C1(C)CC(=O)O

Computed Properties

  • Exact Mass: 261.08234989Da
  • Monoisotopic Mass: 261.08234989Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 78.4Ų
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